Cas no 126822-39-7 (4-Cyclopropylpyrrolidin-2-one)
4-Cyclopropylpyrrolidin-2-one structure
Product Name:4-Cyclopropylpyrrolidin-2-one
CAS No:126822-39-7
MF:C7H11NO
MW:125.168341875076
MDL:MFCD18816888
CID:103328
PubChem ID:14585553
Update Time:2025-04-18
4-Cyclopropylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyclopropylpyrrolidin-2-one
- 2-Pyrrolidinone,4-cyclopropyl-
- 4-cyclopropyl-2-Pyrrolidinone
- 2-Pyrrolidinone,4-cyclopropyl-(9CI)
- 2-Pyrrolidinone, 4-cyclopropyl-
- RP19650
- ST24023522
- X9678
- Z1551476047
- A889359
- 126822-39-7
- EN300-121813
- Z1203816683
- DS-17184
- Y10368
- DTXSID50561919
- AKOS006356622
- MFCD18816888
- SY043052
- FT-0721314
- J-515250
- CS-0006071
- F2147-3355
- DB-020958
-
- MDL: MFCD18816888
- Inchi: 1S/C7H11NO/c9-7-3-6(4-8-7)5-1-2-5/h5-6H,1-4H2,(H,8,9)
- InChI Key: AZWHGFBEGDLZCY-UHFFFAOYSA-N
- SMILES: O=C1CC(CN1)C1CC1
Computed Properties
- Exact Mass: 125.08413
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 0.6
Experimental Properties
- Boiling Point: 290.5±9.0℃ at 760 mmHg
- PSA: 29.1
4-Cyclopropylpyrrolidin-2-one Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature(BD224195)
4-Cyclopropylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131409-1g |
4-cyclopropylpyrrolidin-2-one |
126822-39-7 | 95% | 1g |
$215 | 2021-08-05 | |
| Chemenu | CM131409-5g |
4-cyclopropylpyrrolidin-2-one |
126822-39-7 | 95% | 5g |
$673 | 2021-08-05 | |
| Ambeed | A154084-250mg |
4-Cyclopropylpyrrolidin-2-one |
126822-39-7 | 97% | 250mg |
$54.0 | 2025-03-18 | |
| Ambeed | A154084-1g |
4-Cyclopropylpyrrolidin-2-one |
126822-39-7 | 97% | 1g |
$114.0 | 2025-03-18 | |
| Ambeed | A154084-5g |
4-Cyclopropylpyrrolidin-2-one |
126822-39-7 | 97% | 5g |
$541.0 | 2025-03-18 | |
| TRC | C998118-50mg |
4-Cyclopropylpyrrolidin-2-one |
126822-39-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C998118-100mg |
4-Cyclopropylpyrrolidin-2-one |
126822-39-7 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C998118-500mg |
4-Cyclopropylpyrrolidin-2-one |
126822-39-7 | 500mg |
$ 365.00 | 2022-06-06 | ||
| Apollo Scientific | OR949820-250mg |
4-Cyclopropylpyrrolidin-2-one |
126822-39-7 | 95% | 250mg |
£73.00 | 2025-02-21 | |
| Apollo Scientific | OR949820-1g |
4-Cyclopropylpyrrolidin-2-one |
126822-39-7 | 95% | 1g |
£155.00 | 2025-02-21 |
4-Cyclopropylpyrrolidin-2-one Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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